4-(4-Hydroxyphenoxy)-3,5-diiodophenylacetic acid
4-(4-Hydroxyphenoxy)-3,5-diiodophenylacetic acid
3,5-Diiodothyroacetic acid (diac) is the acetic acid variant of thyroxine. Formulations containing dosages in the range of 100 mg/day decrease serum cholesterol and produce calorigenic effects in humans. Formulations containing diac also protect human LDL cholesterol from oxidation in vitro. Diac treatment prevents elevated liver cholesterol in rats fed a high-fat diet and reduces previously elevated liver cholesterol to control levels.
Brand Name:
Vulcanchem
CAS No.:
1155-40-4
VCID:
VC0028850
InChI:
InChI=1S/C14H10I2O4/c15-11-5-8(7-13(18)19)6-12(16)14(11)20-10-3-1-9(17)2-4-10/h1-6,17H,7H2,(H,18,19)
SMILES:
C1=CC(=CC=C1O)OC2=C(C=C(C=C2I)CC(=O)O)I
Molecular Formula:
C14H10I2O4
Molecular Weight:
496.03 g/mol
4-(4-Hydroxyphenoxy)-3,5-diiodophenylacetic acid
CAS No.: 1155-40-4
Reference Standards
VCID: VC0028850
Molecular Formula: C14H10I2O4
Molecular Weight: 496.03 g/mol
CAS No. | 1155-40-4 |
---|---|
Product Name | 4-(4-Hydroxyphenoxy)-3,5-diiodophenylacetic acid |
Molecular Formula | C14H10I2O4 |
Molecular Weight | 496.03 g/mol |
IUPAC Name | 2-[4-(4-hydroxyphenoxy)-3,5-diiodophenyl]acetic acid |
Standard InChI | InChI=1S/C14H10I2O4/c15-11-5-8(7-13(18)19)6-12(16)14(11)20-10-3-1-9(17)2-4-10/h1-6,17H,7H2,(H,18,19) |
Standard InChIKey | KKJBNMLZBHFYAE-UHFFFAOYSA-N |
SMILES | C1=CC(=CC=C1O)OC2=C(C=C(C=C2I)CC(=O)O)I |
Canonical SMILES | C1=CC(=CC=C1O)OC2=C(C=C(C=C2I)CC(=O)O)I |
Appearance | Assay:≥98%A crystalline solid |
Description | 3,5-Diiodothyroacetic acid (diac) is the acetic acid variant of thyroxine. Formulations containing dosages in the range of 100 mg/day decrease serum cholesterol and produce calorigenic effects in humans. Formulations containing diac also protect human LDL cholesterol from oxidation in vitro. Diac treatment prevents elevated liver cholesterol in rats fed a high-fat diet and reduces previously elevated liver cholesterol to control levels. |
Synonyms | 4-(4-Hydroxyphenoxy)-3,5-diiodobenzeneacetic Acid; [4-(p-Hydroxyphenoxy)-3,5-diiodophenyl]acetic Acid; Diac; NSC 90463; |
PubChem Compound | 70862 |
Last Modified | Nov 11 2021 |
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